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Compound of Interest

Compound Name: 1-(2,3-Dimethylphenyl)ethanone

Cat. No.: B195851 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethylacetophenone

Introduction
2,3-Dimethylacetophenone, with the chemical formula C₁₀H₁₂O, is an aromatic ketone.[1][2]

Also known by its IUPAC name, 1-(2,3-dimethylphenyl)ethanone, this compound is a

colorless to pale yellow liquid, often noted for its sweet, floral odor.[1][2] Its molecular structure,

featuring a ketone functional group and a dimethyl-substituted phenyl ring, imparts specific

physical characteristics that are crucial for its application in organic synthesis, particularly in the

pharmaceutical, fragrance, and agrochemical industries.[2][3][4] This guide provides a detailed

overview of its core physical properties, the experimental protocols for their determination, and

a visualization of the underlying structure-property relationships.

Quantitative Physical Properties
The physical properties of 2,3-Dimethylacetophenone are summarized in the table below.

These values are essential for predicting its behavior in various chemical processes, including

reaction kinetics, purification, and formulation.
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Physical Property Value Source(s)

Molecular Formula C₁₀H₁₂O [1][2][3][5][6]

Molecular Weight 148.20 g/mol [2][3][5]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 235.0 - 236.6 °C at 760 mmHg [1][2][6]

Melting Point -14.3 °C to 27.00 °C* [1][2]

Density 0.965 - 0.971 g/cm³ [1][2][3]

Solubility

Soluble in alcohol; slightly

soluble in Chloroform and

Ethyl Acetate; generally

soluble in non-polar organic

solvents.[2][6]

*Note: There is a notable discrepancy in the reported melting points in the literature. While one

source indicates a melting point of -14.3 °C, another reports it as 27.00 °C.[1][2] Its common

description as a liquid at room temperature suggests the lower value is more likely

representative under standard conditions.[2]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental for chemical characterization and

quality control. The following sections detail the standard methodologies for measuring the key

properties of 2,3-Dimethylacetophenone.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7] The Thiele tube method is a common and efficient technique that requires a small

sample volume.[8]

Methodology:
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Sample Preparation: A small amount (a few milliliters) of 2,3-Dimethylacetophenone is

placed into a small test tube or fusion tube.[7][9]

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the liquid sample.[7][10]

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample and

the thermometer bulb are at the same level. This assembly is then secured in a Thiele tube

filled with a high-boiling point oil (like mineral oil or silicone oil) to ensure uniform heating.[8]

Heating: The side arm of the Thiele tube is heated gently and slowly with a Bunsen burner or

other heat source.[8] This design allows for the creation of convection currents in the oil,

providing even heat distribution.

Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly exit. When the boiling point is reached, a continuous and rapid stream of bubbles will

emerge from the open end of the capillary tube.[7]

Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling

point is the temperature recorded at the exact moment the stream of bubbles ceases and the

liquid just begins to be drawn back into the capillary tube.[8]

Melting Point Determination (Capillary Method)
For substances that are solid at or near room temperature, the melting point is a critical

indicator of purity.[11] Pure crystalline solids typically exhibit a sharp melting range of 0.5-

1.0°C.

Methodology:

Sample Preparation: A small amount of the solid compound is finely powdered.[12] The open

end of a capillary tube is pressed into the powder to pack a small amount (1-2 mm in height)

into the sealed end.[12][13]

Apparatus Setup: The packed capillary tube is attached to a thermometer. This assembly is

then placed in a heating bath (such as a Thiele tube or a modern digital melting point

apparatus like a Mel-Temp).
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Heating: The apparatus is heated slowly, typically at a rate of about 2°C per minute,

especially when approaching the expected melting point.

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely liquefied is recorded as the end of the range.

Density Determination
Density, the mass per unit volume, is a fundamental physical property.[14] For a liquid like 2,3-

Dimethylacetophenone, it can be determined straightforwardly.

Methodology:

Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an

electronic balance.[14][15]

Volume Measurement: A specific volume of 2,3-Dimethylacetophenone (e.g., 10-20 mL) is

added to the graduated cylinder. The volume is read precisely from the bottom of the

meniscus.[15]

Combined Mass Measurement: The mass of the graduated cylinder containing the liquid is

measured.[14][15]

Calculation: The mass of the liquid is found by subtracting the mass of the empty cylinder

from the combined mass.[15] The density is then calculated using the formula: Density =

Mass / Volume.

Temperature Control: Since density is temperature-dependent, the temperature of the liquid

should be measured and recorded.[14]

Refractive Index Determination
The refractive index is a dimensionless number that describes how light propagates through a

substance and is a valuable property for identifying liquids.[16] It is typically measured using a

refractometer.

Methodology:
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Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of 2,3-Dimethylacetophenone are placed on the clean, dry

prism of the refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through

the eyepiece and adjusts the controls until the boundary line between the light and dark

regions is sharp and centered in the crosshairs.

Reading: The refractive index value is read from the instrument's scale. The temperature

should also be recorded, as the refractive index is temperature-dependent (often

standardized at 20°C, denoted as nD20).

Visualizations
Experimental and Logical Diagrams
The following diagrams, created using the DOT language, illustrate a key experimental

workflow and the relationship between the molecular structure of 2,3-Dimethylacetophenone

and its physical properties.
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Caption: Workflow for Boiling Point Determination via Thiele Tube.
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2,3-Dimethylacetophenone
Molecular Structure

Key Structural Features Influence on Physical Properties
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Caption: Structure-Property Relationships of 2,3-Dimethylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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